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Compound of Interest

Compound Name: HMMNI (Standard)

Cat. No.: B194112

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
HMMNI (Standard). HMMNI is the abbreviation for Hydroxy Dimetridazole, a primary
metabolite of the antiprotozoal drug Dimetridazole.[1][2][3] The standard form indicates a
reference-grade sample of the compound, ensuring high purity for experimental use.
Understanding the solubility of HMMNI is crucial for a variety of research and development
applications, including analytical method development, formulation studies, and in vitro
experiments.

Chemical Identity

Common Name: HMMNI, Hydroxy Dimetridazole[1][2][3]

Systematic Name: 2-Hydroxymethyl-1-methyl-5-nitro-1H-imidazole[2]

CAS Number: 936-05-0[1][2]

Molecular Formula: CsH7NsOs3[2]

Molecular Weight: 157.13 g/mol [4]

Quantitative Solubility Data
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The solubility of HMMNI has been determined in several common laboratory solvents. The data
presented below is compiled from available technical datasheets for the standard compound.

. . Molar

Chemical Solubility o
Solvent Solubility Solvent Type

Formula (mg/mL)

(approx. M)

Dimethylformami )

CsH7NO 30 0.191 Polar Aprotic
de (DMF)
Dimethyl
sulfoxide C2HeOS 30 0.191 Polar Aprotic
(DMSO0)
Ethanol C2Hs0OH 3 0.019 Polar Protic
Phosphate-
Buffered Saline N/A 1 0.006 Aqueous Buffer
(PBS, pH 7.2)

Table 1: Solubility of HMMNI (Standard) in Various Solvents. Data sourced from Cayman
Chemical.[2]

Experimental Protocols

While specific, detailed experimental protocols for the solubility determination of HMMNI are
not publicly available, a general methodology for assessing compound solubility in a research
setting is provided below. This protocol is based on standard laboratory practices for generating
reliable solubility data.

General Protocol for Solubility Determination by the
Shake-Flask Method

This method is considered the "gold standard" for solubility measurements.
1. Materials and Equipment:

o« HMMNI (Standard)
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Selected solvents (e.g., DMF, DMSO, Ethanol, PBS pH 7.2)

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

HPLC or UV-Vis spectrophotometer for quantification

Calibrated pipettes and syringes

Syringe filters (e.g., 0.22 pum)

. Procedure:

An excess amount of HMMNI is added to a vial containing a known volume of the solvent to
be tested. This ensures that a saturated solution is achieved.

The vials are tightly sealed and placed in a shaker with a constant temperature (e.g., 25°C)
to facilitate the dissolution process.

The mixture is agitated for a predetermined period (typically 24-48 hours) to ensure that
equilibrium between the dissolved and undissolved compound is reached.

After the incubation period, the samples are removed from the shaker and allowed to stand
to let the undissolved solid settle.

The samples are then centrifuged at a high speed to pellet the remaining solid material.

A small aliquot of the supernatant is carefully removed, ensuring no solid particles are
disturbed.

The collected supernatant is filtered through a syringe filter to remove any remaining
microscopic particles.
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e The clear, filtered solution is then diluted with an appropriate solvent and analyzed using a
calibrated analytical method, such as HPLC or UV-Vis spectrophotometry, to determine the
concentration of HMMNI.

e The determined concentration represents the equilibrium solubility of HMMNI in that specific
solvent at the tested temperature.

Visualizations
Metabolic Pathway of Dimetridazole to HMMNI

The following diagram illustrates the metabolic conversion of Dimetridazole into its hydroxy
metabolite, HMMNI. This is a key relationship for researchers studying the pharmacokinetics
and toxicology of Dimetridazole.

Metabolism
n ; (Hydroxylation) HMMNI
Dimetridazole (Hydroxy Dimetridazole)

Click to download full resolution via product page

Metabolic conversion of Dimetridazole to HMMNI.

Experimental Workflow for Solubility Determination

This diagram outlines the logical steps of the shake-flask method for determining the solubility
of a compound like HMMNI.
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Shake-flask method for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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